Cas no 67483-70-9 (2-(methylsulfonimidoyl)aniline)

67483-70-9 structure
Product Name:2-(methylsulfonimidoyl)aniline
CAS No:67483-70-9
Molecular Formula:C7H10N2OS
Molecular Weight:170.2321
MDL:MFCD30162044
CID:966111
PubChem ID:324179
2-(methylsulfonimidoyl)aniline Properties
Names and Identifiers
-
- 2-(methylsulfonimidoyl)aniline
- AC1L8A31
- NSC288531
- NSC-288531
- 2-(S-Methylsulfonimidoyl)benzenamine
- EN300-307766
- 67483-70-9
- 2-(S-Methanesulfonimidoyl)aniline
- AKOS040768346
- SCHEMBL14007555
- 2-(S-methylsulfonimidoyl)aniline
- DTXSID30314783
- GS0098
- (2-aminophenyl)(imino)methyl-lambda6-sulfanone
- (2-Aminophenyl)(imino)(methyl)-l6-sulfanone
-
- MDL: MFCD30162044
- InChIKey: FULSFYWIHLUPAJ-UHFFFAOYSA-N
- Inchi: InChI=1S/C7H10N2OS/c1-11(9,10)7-5-3-2-4-6(7)8/h2-5,9H,8H2,1H3
- SMILES: CS(=N)(=O)C1=CC=CC=C1N
Computed Properties
- Exact Mass: 170.0515
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 170.05138412g/mol
- Heavy Atom Count: 11
- Complexity: 233
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 75.3Ų
Experimental Properties
- LogP: 2.85090
- PSA: 66.94
2-(methylsulfonimidoyl)aniline Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P021O37-50mg |
(2-aminophenyl)(imino)methyl-lambda6-sulfanone |
67483-70-9 | 95% | 50mg |
$246.00 | 2024-04-22 | |
Aaron | AR021OBJ-50mg |
(2-aminophenyl)(imino)methyl-lambda6-sulfanone |
67483-70-9 | 95% | 50mg |
$239.00 | 2025-02-14 | |
Ambeed | A1215351-50mg |
(2-Aminophenyl)(imino)(methyl)-l6-sulfanone |
67483-70-9 | 98% | 50mg |
$239.0 | ||
Enamine | EN300-307766-0.05g |
(2-aminophenyl)(imino)methyl-lambda6-sulfanone |
67483-70-9 | 95.0% | 0.05g |
$155.0 | 2025-03-19 | |
Manchester Organics | S69752-0.25g |
2-(methylsulfonimidoyl)aniline |
67483-70-9 | 0.25g |
£205.00 | 2023-09-21 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUB732-1G |
2-(methylsulfonimidoyl)aniline |
67483-70-9 | 95% | 1g |
¥ 11,088.00 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1716367-1g |
2-(S-Methylsulfonimidoyl)benzenamine |
67483-70-9 | 98% | 1g |
¥11760.00 | 2024-05-04 |
2-(methylsulfonimidoyl)aniline Related Literature
-
Camilla Maria Cova,Alessio Zuliani,Mario J. Muñoz-Batista Green Chem., 2019,21, 4712-4722
-
Carole Baffert,Marie-Nöelle Collomb,Alain Deronzier,Sanne Kjærgaard-Knudsen,Jean-Marc Latour,Kirsten H. Lund,Christine J. McKenzie,Martin Mortensen,Lars Preuss Nielsen,Niels Thorup Dalton Trans., 2003, 1765-1772
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M. J. Figueira,J. P. M. Nunes,I. C. Santos,L. C. Pereira,V. Gama,M. Almeida,C. Rovira J. Mater. Chem., 2006,16, 2746-2756
-
Arup Choudhury RSC Adv., 2014,4, 8856-8866
-
Yuanqing Song,Xinyuan Wan,Feng Luo,Jiehua Li,Hong Tan,Qiang Fu RSC Adv., 2016,6, 17336-17344
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:67483-70-9)2-(methylsulfonimidoyl)aniline

Purity:99%/99%/99%/99%
Quantity:50mg/100mg/1g/5g
Price($):215.0/310.0/853.0/2430.0